Cas no 121053-11-0 (Coconut oil, polymer with benzoic acid, glycerol, pentaerythritol and phthalic anhydride)

121053-11-0 structure
Product name:Coconut oil, polymer with benzoic acid, glycerol, pentaerythritol and phthalic anhydride
Coconut oil, polymer with benzoic acid, glycerol, pentaerythritol and phthalic anhydride Chemical and Physical Properties
Names and Identifiers
-
- Coconut oil, polymer with benzoic acid, glycerol, pentaerythritol and phthalic anhydride
- bmse000053
- D00002
- Spectrum_000973
- KBioSS_001453
- KBio2_001453
- SR-05000001677-3
- TXE
- [[(2~{R},3~{S},4~{R},5~{R})-5-(3-aminocarbonylpyridin-1-ium-1-yl)-4-[[5-[4-cyano-2-[(~{E})-hydroxyiminomethyl]phenoxy]-1-oxidanyl-3~{H}-2,1$l^{4}-benzoxaborol-1-yl]oxy]-3-oxidanyl-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
- BSPBio_000722
- IDI1_000189
- Nicotinamide-Adenine-Dinucleotide
- SCHEMBL14478781
- coenzyme I
- Enzopride
- C00003
- Spectrum5_001291
- BRN 3584133
- 151411-04-0
- NAD cation
- Spectrum3_000511
- PD062453
- nicotinamide adenine dinucleotide
- Nicotinamide adenine dinucleotide (NAD+)
- KBio3_001561
- BRD-A11132253-001-01-7
- 53-84-9
- NAD(+)
- Nadida [INN-Spanish]
- beta-nicotinamide adenine dinucleotide
- [[(2R,3S,4R,5R)-5-[(3R)-3-aminocarbonyl-3,4-dihydro-2H-pyridin-1-yl]-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanidyl-ph osphoryl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl phosphate
- BAWFJGJZGIEFAR-NNYOXOHSSA-O
- BPBio1_000796
- KBio2_006589
- NINDS_000189
- DivK1c_000189
- KBio2_004021
- NAD
- 65085-09-8
- Adenosine 5'-(trihydrogen diphosphate), P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium, inner salt
- 9JM
- SPBio_001012
- Adenine-nicotinamide dinucleotide
- diphosphopyridine nucleotide
- SR-05000001677-1
- CHEMBL3039307
- Nadide [USAN:BAN:INN:JAN]
- Nadide (JAN/USAN/INN)
- [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
- Nadidum [INN-Latin]
- SR-05000001677
- Nicotinamide-adenine dinucleotide
- Pyridinium, 3-carbamoyl-1-beta-D-ribofuranosyl-, hydroxide, 5'-ester with adenosine 5'-5'-(trihydrogen pyrophosphate), inner salt
- KBioGR_000589
- Prestwick3_000741
- BSPBio_002061
- CHEBI:15846
- Spectrum2_001056
- Spectrum4_000065
- KBio1_000189
- Q26987253
- NAJ
- adenosine 5'-{3-[1-(3-carbamoylpyridinio)-1,4-anhydro-D-ribitol-5-yl] dihydrogen diphosphate}
- 121053-11-0
- 865-05-4
-
- Inchi: InChI=1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2
- InChI Key: WXZMFSXDPGVJKK-UHFFFAOYSA-N
- SMILES: OCC(CO)(CO)CO
Computed Properties
- Exact Mass: 136.07356
- Monoisotopic Mass: 664.11694759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 44
- Rotatable Bond Count: 11
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 318Ų
- XLogP3: -5.9
Experimental Properties
- PSA: 80.92
Coconut oil, polymer with benzoic acid, glycerol, pentaerythritol and phthalic anhydride Related Literature
-
Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
-
Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
-
Youichi Hosokawa,Takeshi Kawase,Masaji Oda Chem. Commun., 2001, 1948-1949
-
Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
-
Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
121053-11-0 (Coconut oil, polymer with benzoic acid, glycerol, pentaerythritol and phthalic anhydride) Related Products
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